Cas no 2102554-47-0 ((2S)-4-(4-fluorophenyl)butan-2-ol)

• Product Name: (2S)-4-(4-fluorophenyl)butan-2-ol
• CAS No: 2102554-47-0
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 5790870
• PubChem ID: 93965019
• Update Time: 2025-06-09

(2S)-4-(4-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2102554-47-0
• EN300-1821407
• (2S)-4-(4-fluorophenyl)butan-2-ol

• Inchi： 1S/C10H13FO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h4-8,12H,2-3H2,1H3/t8-/m0/s1
• InChI Key： HBISZHZIVHQJGR-QMMMGPOBSA-N
• SMILES： FC1C=CC(=CC=1)CC[C@H](C)O

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2S)-4-(4-fluorophenyl)butan-2-ol

(2S)-4-(4-Fluorophenyl)butan-2-ol (CAS No. 2102554-47-0): A Comprehensive Overview

(2S)-4-(4-Fluorophenyl)butan-2-ol (CAS No. 2102554-47-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group and a chiral center, which contribute to its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of (2S)-4-(4-Fluorophenyl)butan-2-ol.

Chemical Properties and Structure

(2S)-4-(4-Fluorophenyl)butan-2-ol is a chiral alcohol with the molecular formula C₁₀H₁₃FO. The compound features a 4-fluorophenyl substituent attached to a butan-2-ol backbone, with the chiral center located at the carbon atom adjacent to the hydroxyl group. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The physical properties of (2S)-4-(4-Fluorophenyl)butan-2-ol include a melting point of approximately 35°C and a boiling point of around 180°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of (2S)-4-(4-Fluorophenyl)butan-2-ol has been explored through several methodologies, each with its own advantages and limitations. One common approach involves the asymmetric reduction of a ketone precursor using chiral catalysts or enzymes. For example, the asymmetric hydrogenation of 4-(4-fluorophenyl)butan-2-one over a chiral ruthenium catalyst can yield (2S)-4-(4-Fluorophenyl)butan-2-ol with high enantiomeric purity.

Another method involves the use of biocatalytic processes, where lipases or other enzymes are employed to achieve enantioselective reduction. This approach is particularly advantageous for large-scale production due to its environmental friendliness and cost-effectiveness.

Biological Activities and Therapeutic Potential

(2S)-4-(4-Fluorophenyl)butan-2-ol has shown promising biological activities in various preclinical studies. One notable application is its potential as a lead compound for the development of new drugs targeting neurological disorders. Recent research has demonstrated that this compound can modulate specific neurotransmitter receptors, such as GABA receptors, which play a crucial role in neuronal function and signaling.

In addition to its neuropharmacological properties, (2S)-4-(4-Fluorophenyl)butan-2-ol has also been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro and in vivo models. This property makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Recent Research Advancements

The therapeutic potential of (2S)-4-(4-Fluorophenyl)butan-2-ol has been further validated by recent advancements in medicinal chemistry and pharmacology. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited enhanced potency and selectivity for GABA receptors compared to the parent molecule. These findings have paved the way for the development of more effective therapeutic agents.

In another study conducted by researchers at a leading pharmaceutical company, (2S)-4-(4-Fluorophenyl)butan-2-ol was evaluated for its ability to cross the blood-brain barrier (BBB). The results showed that this compound can effectively penetrate the BBB, which is essential for targeting central nervous system (CNS) disorders. This property is particularly valuable for developing drugs that can treat conditions such as Alzheimer's disease and Parkinson's disease.

Safety and Toxicology

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